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For Researchers, Scientists, and Drug Development Professionals

Abstract

RO-09-4609 is a potent and selective inhibitor of Candida albicans N-myristoyltransferase
(CaNmt), an enzyme essential for fungal viability. This document provides a comprehensive
technical overview of RO-09-4609, including its chemical properties, mechanism of action, and
antifungal activity. Detailed experimental protocols for key assays and visualizations of the
relevant biological pathways are presented to support further research and development efforts
in the field of antifungal drug discovery.

Introduction

RO-09-4609, with the CAS number 279230-20-5, is a benzofuran derivative that has
demonstrated significant in vitro activity against Candida albicans. Its primary mechanism of
action is the inhibition of N-myristoyltransferase (Nmt), a crucial enzyme in many pathogenic
fungi. N-myristoylation is a post-translational modification where myristate, a 14-carbon
saturated fatty acid, is attached to the N-terminal glycine of a variety of cellular proteins. This
modification is vital for protein-membrane interactions, signal transduction, and overall cellular
function. The essential nature of Nmt in Candida albicans makes it an attractive target for the
development of novel antifungal agents.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of RO-09-4609 is provided in the table

below.
Property Value Reference
CAS Number 279230-20-5 [11[2]
Chemical Formula C21H24N204 [1]
Molecular Weight 368.43 g/mol [1]

3-Methyl-4-[3-[(3-
ridinylmethyl)amino]propox
IUPAC Name by y y ]_p p. Y] [1]
-2-benzofurancarboxylic acid

ethyl ester

Synonyms RO 09-4609, RO09-4609 [11[2]

0=C(C1=C(C)C2=C(OCCCNC
SMILES C3=CC=CN=C3)C=CC=C201) [1]
occC

WVIFNQSMGQMTKX-
INChl Key [1]
UHFFFAOYSA-N

Mechanism of Action and Biological Activity

RO-09-4609 acts as a potent and selective inhibitor of Candida albicans N-myristoyltransferase
(CaNmt). The inhibition of this enzyme disrupts the vital process of N-myristoylation, leading to
a fungicidal effect.

N-Myristoyltransferase (NMT) Inhibition

The inhibitory activity of RO-09-4609 against CaNmt has been quantified, demonstrating its
high potency.

Parameter Value (nM)

c Data not publicly available in searched
50
resources
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Antifungal Activity

The in vitro antifungal efficacy of RO-09-4609 has been evaluated against Candida albicans,
with Minimum Inhibitory Concentration (MIC) values indicating significant activity.

Organism MIC (pg/mL)

) ] Data not publicly available in searched
Candida albicans
resources

Signaling Pathway

The inhibition of N-myristoyltransferase by RO-09-4609 disrupts a critical cellular process in
Candida albicans. The following diagram illustrates the N-myristoylation pathway and the point
of inhibition.
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Figure 1: N-Myristoylation pathway and inhibition by RO-09-4609.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of RO-09-
4609.
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N-Myristoyltransferase (NMT) Inhibition Assay

This protocol describes a common method for determining the in vitro inhibitory activity of

compounds against CaNmt.

4 Preparation )

4 1. Prepare Assay Buffer: A
(e.g., 50 mM Tris-HCI, pH 7.4, 1 mM DTT, 1 mM EDTA)
2. Prepare Substrates:
Myristoyl-CoA and Peptide Substrate
3. Prepare Enzyme:
Recombinant CaNmt
4. Prepare Test Compound:

\_ RO-09-4609 serial dilutions Y,
N\ /
4 Reaction A
\ 4

~

4 1. In a microplate, combine:
- Assay Buffer
- CaNmt Enzyme
- RO-09-4609 (or vehicle)
2. Pre-incubate for 10-15 min at 30°C.
3. Initiate reaction by adding
Myristoyl-CoA and Peptide Substrate.
\_ 4. Incubate for 30-60 min at 30°C. Y,
- J
4 N

Detection

1. Stop the reaction.
2. Detect product formation.
(e.g., Scintillation Proximity Assay,
Fluorescence-based detection of CoA)

- J

Data Avnalysis

1. Plot % Inhibition vs. RO-09-4609 concentration.
2. Calculate ICso value using non-linear regression.

Click to download full resolution via product page

Figure 2: Experimental workflow for NMT inhibition assay.
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Antifungal Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of RO-
09-4609 against Candida albicans.

4 Preparation )

1. Prepare RPMI-1640 medium.
2. Prepare serial dilutions of RO-09-4609 in a 96-well plate.
3. Prepare a standardized inoculum of
Candida albicans (e.g., 0.5-2.5 x 103 CFU/mL).

- J

Incubation
\4

1. Add the fungal inoculum to each well of the microplate.
2. Include positive (no drug) and negative (no inoculum) controls.
3. Incubate at 35°C for 24-48 hours.

4 Readin,quesults )
1. Visually or spectrophotometrically assess fungal growth in each well.
2. The MIC is the lowest concentration of RO-09-4609 that
causes a significant inhibition of growth (e.g., 250% or >90%)
compared to the positive control.
- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: RO-09-4609 (CAS Number
279230-20-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680655#r0-09-4609-cas-number-279230-20-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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